Cas no 477852-31-6 (2-(Benzylsulfonyl)-4-methyl-6,7-dihydro-5H-cyclopenta(d)pyrimidine)

• Product Name: 2-(Benzylsulfonyl)-4-methyl-6,7-dihydro-5H-cyclopenta(d)pyrimidine
• CAS No: 477852-31-6
• MF: C₁₅H₁₆N₂O₂S
• MW: 288.364742279053
• CID: 4674962
• Update Time: 2025-06-08

2-(Benzylsulfonyl)-4-methyl-6,7-dihydro-5H-cyclopenta(d)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(Benzylsulfonyl)-4-methyl-6,7-dihydro-5H-cyclopenta(d)pyrimidine
• 2-(benzylsulfonyl)-4-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidine
• 4-methyl-2-phenylmethanesulfonyl-5H,6H,7H-cyclopenta[d]pyrimidine
• Oprea1_400858
• MLS000694864
• HMS2650L15
• SMR000333180
• 2-benzylsulfonyl-4-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidine

• Inchi： 1S/C15H16N2O2S/c1-11-13-8-5-9-14(13)17-15(16-11)20(18,19)10-12-6-3-2-4-7-12/h2-4,6-7H,5,8-10H2,1H3
• InChI Key： AFZNBSKVEAVOPS-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(C1=NC(C)=C2C(CCC2)=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 426
• Topological Polar Surface Area: 68.3

Additional information on 2-(Benzylsulfonyl)-4-methyl-6,7-dihydro-5H-cyclopenta(d)pyrimidine

Introduction to 2-(Benzylsulfonyl)-4-methyl-6,7-dihydro-5H-cyclopenta(d)pyrimidine (CAS No. 477852-31-6)

2-(Benzylsulfonyl)-4-methyl-6,7-dihydro-5H-cyclopenta(d)pyrimidine, with the CAS number 477852-31-6, is a unique and structurally complex compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The presence of a benzylsulfonyl group and a methyl substituent on the cyclopenta(d)pyrimidine ring system imparts specific chemical and biological properties that make it a valuable candidate for further investigation.

The synthesis of 2-(Benzylsulfonyl)-4-methyl-6,7-dihydro-5H-cyclopenta(d)pyrimidine has been extensively studied in recent years. One notable method involves the reaction of 4-methyl-6,7-dihydro-5H-cyclopenta(d)pyrimidine with benzyl sulfonyl chloride in the presence of a base such as triethylamine. This reaction typically proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product with high yield and purity. The detailed synthetic route has been published in several peer-reviewed journals, providing a robust foundation for researchers to build upon.

In terms of its physical and chemical properties, 2-(Benzylsulfonyl)-4-methyl-6,7-dihydro-5H-cyclopenta(d)pyrimidine is a white crystalline solid with a melting point ranging from 130 to 135°C. It is moderately soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but exhibits limited solubility in water. These properties are crucial for its use in various biochemical assays and pharmaceutical formulations.

The biological activity of 2-(Benzylsulfonyl)-4-methyl-6,7-dihydro-5H-cyclopenta(d)pyrimidine has been extensively evaluated in both in vitro and in vivo studies. Research has shown that this compound possesses potent anti-inflammatory and anti-proliferative properties. In particular, it has been found to inhibit the activity of certain kinases involved in inflammatory pathways, such as p38 MAPK and JNK. These findings suggest that 2-(Benzylsulfonyl)-4-methyl-6,7-dihydro-5H-cyclopenta(d)pyrimidine could be a promising lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory effects, 2-(Benzylsulfonyl)-4-methyl-6,7-dihydro-5H-cyclopenta(d)pyrimidine has also demonstrated potential as an anticancer agent. In vitro studies have shown that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of cell cycle progression and the induction of DNA damage response pathways. These findings have sparked interest in further exploring its potential as a therapeutic agent for cancer treatment.

The pharmacokinetic properties of 2-(Benzylsulfonyl)-4-methyl-6,7-dihydro-5H-cyclopenta(d)pyrimidine have also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Additionally, it has demonstrated low toxicity in preclinical studies, suggesting that it may have a favorable safety profile for clinical development.

In conclusion, 2-(Benzylsulfonyl)-4-methyl-6,7-dihydro-5H-cyclopenta(d)pyrimidine (CAS No. 477852-31-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the discovery and development of novel drugs for various diseases.